Cas no 2228739-24-8 (tert-butyl 3-4-(methylamino)-3-oxobutylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-4-(methylamino)-3-oxobutylpiperidine-1-carboxylate
• CAS No: 2228739-24-8
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 5815012
• PubChem ID: 165662354
• Update Time: 2025-06-20

tert-butyl 3-4-(methylamino)-3-oxobutylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-4-(methylamino)-3-oxobutylpiperidine-1-carboxylate
• 2228739-24-8
• tert-butyl 3-[4-(methylamino)-3-oxobutyl]piperidine-1-carboxylate
• EN300-1894515

• Inchi： 1S/C15H28N2O3/c1-15(2,3)20-14(19)17-9-5-6-12(11-17)7-8-13(18)10-16-4/h12,16H,5-11H2,1-4H3
• InChI Key： ZCKLKSDKLQDSEM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC(CNC)=O)C1)=O

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 3-4-(methylamino)-3-oxobutylpiperidine-1-carboxylate

Introduction to Tert-butyl 3-4-(methylamino)-3-oxobutylpiperidine-1-carboxylate (CAS No. 2228739-24-8)

Tert-butyl 3-4-(methylamino)-3-oxobutylpiperidine-1-carboxylate, identified by its CAS number 2228739-24-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure known for its broad utility in drug design due to its ability to mimic the bioactive scaffolds found in numerous natural products and bioactive molecules. The presence of multiple functional groups, including a tert-butyl group, an oxobutyl moiety, and a methylamino substituent, makes this compound a versatile intermediate in the synthesis of more complex pharmacophores.

The tert-butyl group is a key feature of this molecule, contributing to its steric hindrance and stability, which are often critical factors in drug-like properties such as solubility and metabolic resistance. The 3-oxobutyl part introduces a carbonyl functionality, which can participate in various chemical reactions, including condensation and oxidation processes, enabling further derivatization. The 4-(methylamino) substituent adds an amine group with a methyl side chain, enhancing the compound's potential for hydrogen bonding interactions and further functional modifications.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The structural motif of piperidine-1-carboxylate has been extensively explored for its role in modulating biological pathways, particularly in central nervous system (CNS) disorders and inflammatory conditions. The specific arrangement of functional groups in Tert-butyl 3-4-(methylamino)-3-oxobutylpiperidine-1-carboxylate suggests potential applications in targeting enzymes and receptors involved in these pathways.

In the context of drug discovery, this compound serves as a valuable building block for synthesizing analogs with improved pharmacokinetic profiles. For instance, the incorporation of the tert-butyl group can enhance binding affinity by introducing steric bulk at critical interaction sites, while the methylamino moiety can improve solubility and bioavailability. These features are particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites.

Recent studies have demonstrated the utility of piperidine-based compounds in addressing neurological disorders. For example, derivatives with similar structural features have been investigated for their potential to modulate neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases. The presence of both basic (amine) and acidic (carboxylate) functionalities in Tert-butyl 3-4-(methylamino)-3-oxobutylpiperidine-1-carboxylate allows for interaction with both hydrophobic and hydrophilic regions of biological targets, enhancing its versatility as a pharmacological tool.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions, condensation reactions involving carbonyl groups, and protection-deprotection schemes to handle sensitive functional groups. Advances in catalytic methods have also enabled more efficient routes to complex piperidine derivatives, reducing the need for harsh conditions or extensive purification steps.

The pharmacological evaluation of Tert-butyl 3-4-(methylamino)-3-oxobutylpiperidine-1-carboxylate has revealed promising activities in preclinical models. Initial studies suggest that this compound exhibits moderate affinity for certain enzyme targets, with potential therapeutic implications. Further research is needed to fully elucidate its mechanism of action and assess its safety profile. However, the structural features observed in this molecule align well with known pharmacophores that have shown efficacy in clinical trials.

From a computational chemistry perspective, molecular modeling studies can provide insights into the binding interactions of this compound with biological targets. Techniques such as docking simulations and molecular dynamics (MD) simulations allow researchers to predict how the molecule might interact with proteins or nucleic acids at an atomic level. These predictions can guide experimental efforts by highlighting key residues involved in binding and identifying potential optimization opportunities.

The industrial production of Tert-butyl 3-4-(methylamino)-3-oxobutylpiperidine-1-carboxylate requires stringent quality control measures to ensure consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for characterizing the compound's purity and confirming its structural integrity. Process optimization efforts focus on minimizing impurities and maximizing yield while adhering to regulatory standards for pharmaceutical intermediates.

The future prospects for this compound are promising, particularly as drug discovery continues to evolve toward more targeted and personalized therapies. The flexibility offered by its structural framework allows for further derivatization into novel analogs with tailored properties. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in translating these findings into tangible therapeutic benefits.